Cas no 774239-40-6 (Carbamic acid, [(5-cyano-2-iodophenyl)methyl]methyl-,1,1-dimethylethyl ester)
774239-40-6 structure
Product Name:Carbamic acid, [(5-cyano-2-iodophenyl)methyl]methyl-,1,1-dimethylethyl ester
CAS No:774239-40-6
MF:C14H17IN2O2
MW:372.201455831528
CID:1784626
PubChem ID:58767067
Update Time:2025-04-21
Carbamic acid, [(5-cyano-2-iodophenyl)methyl]methyl-,1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [(5-cyano-2-iodophenyl)methyl]methyl-,1,1-dimethylethyl ester
- 774239-40-6
- SCHEMBL5912950
- DB-388197
- tert-butyl (5-cyano-2-iodobenzyl)(methyl)carbamate
-
- Inchi: 1S/C14H17IN2O2/c1-14(2,3)19-13(18)17(4)9-11-7-10(8-16)5-6-12(11)15/h5-7H,9H2,1-4H3
- InChI Key: LKNCDUUMPACTEC-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C#N)C=C1CN(C)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 372.03311
- Monoisotopic Mass: 372.03348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 53.3Ų
Experimental Properties
- PSA: 53.33
Carbamic acid, [(5-cyano-2-iodophenyl)methyl]methyl-,1,1-dimethylethyl ester Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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